5-chloro-N-{2-[(4-methoxyphenyl)carbamoyl]-1-benzofuran-3-yl}-2-(methylsulfanyl)pyrimidine-4-carboxamide

• IUPAC Name: 5-chloro-N-[2-[(4-methoxyphenyl)carbamoyl]-1-benzofuran-3-yl]-2-methylsulfanylpyrimidine-4-carboxamide
• InChI: InChI=1S/C22H17ClN4O4S/c1-30-13-9-7-12(8-10-13)25-21(29)19-17(14-5-3-4-6-16(14)31-19)26-20(28)18-15(23)11-24-22(27-18)32-2/h3-11H,1-2H3,(H,25,29)(H,26,28)
• InChI Key: FEHCAEMVFKWJBJ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)NC(=O)C2=C(C3=CC=CC=C3O2)NC(=O)C4=NC(=NC=C4Cl)SC
• Molecular Formula: C22H17ClN4O4S
• Molecular Weight: 468.9 g/mol

Description

The compound is a complex organic molecule that contains several functional groups, including a pyrimidine ring, a benzofuran ring, a carboxamide group, a methylsulfanyl group, and a methoxyphenyl group. These functional groups suggest that the compound could have interesting chemical and biological properties.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its functional groups. The pyrimidine ring, benzofuran ring, and carboxamide group would likely form the core of the molecule, with the methylsulfanyl and methoxyphenyl groups attached to this core.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by its functional groups. For example, the carboxamide group could participate in acid-base reactions, and the pyrimidine ring could undergo electrophilic substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its functional groups. For example, the presence of the carboxamide group could make the compound polar and capable of forming hydrogen bonds.